Cas no 899423-94-0 (5-Chloro-3-nitropyridine-2-carboxylic Acid)

5-Chloro-3-nitropyridine-2-carboxylic Acid is a heterocyclic compound featuring a pyridine core substituted with chloro, nitro, and carboxylic acid functional groups. This intermediate is valued for its reactivity, particularly in pharmaceutical and agrochemical synthesis, where it serves as a versatile building block for further functionalization. The presence of both electron-withdrawing (nitro and chloro) and carboxylic acid groups enhances its utility in nucleophilic substitution and coupling reactions. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactive nature.
5-Chloro-3-nitropyridine-2-carboxylic Acid structure
899423-94-0 structure
Product Name:5-Chloro-3-nitropyridine-2-carboxylic Acid
CAS No:899423-94-0
MF:C6H3ClN2O4
MW:202.552020311356
MDL:MFCD08061312
CID:890712
PubChem ID:53408127
Update Time:2025-05-28

5-Chloro-3-nitropyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-nitropicolinic acid
    • 5-chloro-3-nitro-2-Pyridinecarboxylic acid
    • 5-CHLORO-3-NITROPYRIDINE-2-CARBOXYLIC ACID
    • 5-chloro-3-nitro-pyridine-2-carboxylic acid
    • AKOS016012876
    • ZKB42394
    • CS-0319166
    • MFCD08061312
    • 899423-94-0
    • HKPFKOHEDBKQGE-UHFFFAOYSA-N
    • FT-0764439
    • EN300-4266692
    • DTXSID10696190
    • AMY39151
    • SCHEMBL307562
    • SB39717
    • E87030
    • DB-014916
    • 5-Chloro-3-nitropyridine-2-carboxylic Acid
    • MDL： MFCD08061312
    • Inchi： 1S/C6H3ClN2O4/c7-3-1-4(9(12)13)5(6(10)11)8-2-3/h1-2H,(H,10,11)
    • InChI Key： HKPFKOHEDBKQGE-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C(=O)O)C(=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.97800
  • Monoisotopic Mass: 201.9781343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 96Ų

Experimental Properties

  • PSA: 96.01000
  • LogP: 1.86460

5-Chloro-3-nitropyridine-2-carboxylic Acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-3-nitropyridine-2-carboxylic Acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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Alichem
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 899423-94-0 95%
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